1-Benzo[1,3]dioxol-4-ylethanol

• IUPAC Name: 1-(1,3-benzodioxol-4-yl)ethanol
• InChI: InChI=1S/C9H10O3/c1-6(10)7-3-2-4-8-9(7)12-5-11-8/h2-4,6,10H,5H2,1H3
• InChI Key: DGOCRYHPEUOUCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C2C(=CC=C1)OCO2)O
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol

Description

1-Benzo[1,3]dioxol-4-ylethanol is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzo[1,3]dioxole-4-carbaldehyde (10 g, 66.7 mmol) in 200 mL THF at −78° C. was added, via addition funnel, 43.7 mL of a 1.6 M MeLi solution in diethyl ether. The reaction was slowly warmed to room temperature and stirred overnight. A TLC of an aliquot showed reaction was complete. The reaction was then cooled to −78° C. and quenched with saturated aqueous ammonium chloride and concentrated in vacuo. The residue was then extracted with ethyl acetate. The organics were combined, dried over magnesium sulfate, and concentrated in vacuo to give 11 g (99.4% yield) of 1-benzo[1,3]dioxol-4-ylethanol as a brown oil that crystallized upon standing.